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Compound of Interest

Compound Name: Cyprosulfamide

Cat. No.: B165978

For Researchers, Scientists, and Drug Development Professionals
Introduction:

Cyprosulfamide is a herbicide safener utilized in agriculture to protect crops, primarily corn
(maize), from the phytotoxic effects of certain herbicides, notably those from the sulfonylurea
and isoxazole families, such as thiencarbazone-methyl and isoxaflutole. It functions by
enhancing the metabolic detoxification of the herbicide within the crop plant, thereby increasing
selectivity and crop safety. This document provides detailed application notes and protocols
based on current regulatory guidelines for the use of cyprosulfamide in an agricultural
context.

Regulatory Status and Maximum Residue Limits
(MRLSs)

The use of cyprosulfamide is regulated by national authorities, such as the U.S.
Environmental Protection Agency (EPA) and Health Canada's Pest Management Regulatory
Agency (PMRA). These agencies establish Maximum Residue Limits (MRLS), which are the
highest level of a pesticide residue that is legally tolerated in or on food or feed when pesticides
are applied correctly.

Table 1: Maximum Residue Limits for Cyprosulfamide in North America
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Commodity

MRL (ppm) - United
States[1]

MRL (ppm) - Canada

Corn, field, grain 0.01 0.01
Corn, field, forage 0.20 -
Corn, field, stover 0.20 -
Corn, pop, grain 0.01 0.01
Corn, pop, stover 0.20 -
Corn, sweet, kernel plus cob

with husks removed 001 001
Corn, sweet, forage 0.40 -
Corn, sweet, stover 0.35 -

Cattle, meat byproducts

0.02 (combined residues)

0.02 (fat, meat, and meat

byproducts)

Goat, meat byproducts

0.02 (combined residues)

0.02 (fat, meat, and meat

byproducts)

Horse, meat byproducts

0.02 (combined residues)

0.02 (fat, meat, and meat

byproducts)

Sheep, meat byproducts

0.02 (combined residues)

0.02 (fat, meat, and meat

byproducts)

Hogs, fat, meat, and meat

- 0.02
byproducts
Poultry, fat, meat, and meat

- 0.02
byproducts
Eggs - 0.02

Note: In the United States, the tolerance for meat byproducts includes the combined residues

of cyprosulfamide and its metabolite 4-(aminosulfonyl)-N-cyclopropylbenzamide, calculated

as cyprosulfamide[1].
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Application Guidelines and Pre-Harvest Intervals
(PHIs)

Adherence to prescribed application rates, timing, and pre-harvest intervals is critical to ensure
that residues in harvested commodities do not exceed the established MRLs.

Table 2: Application Parameters and Pre-Harvest Intervals for Cyprosulfamide in Corn

Parameter Guideline

Application Timi Pre-emergence to early post-emergence (up to
ication Timin
PP J the six-leaf stage of corn)[2]

Maximum Seasonal Use Rate 154 g a.i./ha[2]

Pre-Harvest Interval (PHI) for Corn (Grain and
45 days[3]
Stover)

Pre-Harvest Interval (PHI) for Corn (Forage) 45 days

_ o Do not graze or feed forage from treated areas
Grazing Restrictions ) o
for 45 days following application.

Tank Mixing:

When tank-mixing cyprosulfamide-containing products with other pesticides or adjuvants, it is
imperative to:

e Consult the labels of all products to be mixed.

» Follow the most restrictive directions and precautions of all tank-mix partners.

o Conduct a jar test to ensure physical compatibility before mixing in the spray tank.

» Adhere to the proper mixing order, which generally involves adding products to the tank in a
specific sequence (e.g., water-soluble bags, wettable powders, flowables, emulsifiable
concentrates).
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Experimental Protocols

Protocol for Determination of Cyprosulfamide Residues
in Corn Matrix (Grain, Forage, Stover)

This protocol is based on the principles of QUEChERS (Quick, Easy, Cheap, Effective, Rugged,
and Safe) and analysis by Liquid Chromatography with Tandem Mass Spectrometry (LC-
MS/MS).

Objective: To quantify the residue of cyprosulfamide in various corn matrices.

Materials:

Homogenized corn sample (grain, forage, or stover)

o Acetonitrile (ACN), HPLC grade

o Water, HPLC grade

e Magnesium sulfate (MgS0Oa4), anhydrous

e Sodium chloride (NaCl)

e Trisodium citrate dihydrate

e Disodium hydrogen citrate sesquihydrate

e Primary secondary amine (PSA) sorbent

o Cyprosulfamide analytical standard

LC-MS/MS system with electrospray ionization (ESI) source

Procedure:

e Sample Preparation:

o Weigh 5-10 g of the homogenized corn sample into a 50 mL centrifuge tube.
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o Add 10 mL of water and vortex to mix.

o Add an internal standard if available.

o Extraction:

o

Add 10 mL of acetonitrile to the sample tube.

[¢]

Add the QUEChERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl, 1 g trisodium citrate
dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

[¢]

Shake vigorously for 1 minute.

[¢]

Centrifuge at =3000 rpm for 5 minutes.
o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer a 6 mL aliquot of the supernatant (acetonitrile layer) to a 15 mL centrifuge tube
containing 150 mg PSA and 900 mg MgSOa.

o Vortex for 30 seconds.
o Centrifuge at 23000 rpm for 5 minutes.
e Analysis:

o Take an aliquot of the cleaned extract and dilute with a suitable solvent (e.g.,
methanol/water mixture) for LC-MS/MS analysis.

o Inject the sample into the LC-MS/MS system.

o Quantify cyprosulfamide based on a matrix-matched calibration curve prepared using the
analytical standard.

Protocol for Environmental Monitoring: Analysis of
Cyprosulfamide in Water
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This protocol is adapted from established methods for the analysis of cyprosulfamide and its
degradates in surface and groundwater.

Objective: To detect and quantify cyprosulfamide in water samples.
Materials:
o Water sample
o Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB)
e Methanol, HPLC grade
e Acetone, HPLC grade
e Dichloromethane, HPLC grade
o Acetonitrile, HPLC grade
e Formic acid
e LC-MS/MS system with ESI source
Procedure:
e Sample Preparation:
o Filter the water sample to remove particulate matter.

e Solid-Phase Extraction (SPE):

[¢]

Condition the SPE cartridge with methanol followed by HPLC-grade water.

[¢]

Load a known volume of the water sample onto the cartridge.

[e]

Wash the cartridge to remove interfering substances.

o

Elute the cyprosulfamide from the cartridge using a suitable solvent, such as a 1:1
mixture of acetone and dichloromethane followed by methanol.
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o Concentration and Reconstitution:
o Evaporate the eluate to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a small, known volume of a solvent compatible with the LC-
MS/MS mobile phase (e.g., acetonitrile/water).

e Analysis:
o Inject the reconstituted sample into the LC-MS/MS system.

o Identify and quantify cyprosulfamide using multiple reaction monitoring (MRM) and an
external calibration curve.

Visualizations
Signaling Pathway for Cyprosulfamide Safening Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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